5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid

• IUPAC Name: 5-(difluoromethyl)-3-methoxythiophene-2-carboxylic acid
• InChI: InChI=1S/C7H6F2O3S/c1-12-3-2-4(6(8)9)13-5(3)7(10)11/h2,6H,1H3,(H,10,11)
• InChI Key: NXBMNNDCVYACIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC(=C1)C(F)F)C(=O)O
• Molecular Formula: C7H6F2O3S
• Molecular Weight: 208.18 g/mol

Description

The compound “5-(Difluoromethyl)-3-methoxythiophene-2-carboxylic acid” likely belongs to the class of organic compounds known as thiophene carboxylic acids and derivatives. These are compounds containing a thiophene ring which bears a carboxylic acid.

Synthesis Analysis

While specific synthesis methods for this compound are not available, difluoromethylation is a common process in organic chemistry. It involves the introduction of a difluoromethyl group into a molecule. The process often involves the use of difluoromethylation reagents and can be achieved through various methods, including nucleophilic, electrophilic, and radical difluoromethylation.

Molecular Structure Analysis

The molecular structure of a compound can be investigated using various techniques such as ATR-FTIR spectroscopy, Scanning Electron Microscopy (SEM), and Dynamic Light Scattering (DLS). These techniques can provide information about the molecular structure, morphology, and growth mechanism of the compound.

Chemical Reactions Analysis

Difluoromethylation reactions often involve the transfer of a CF2H group to a carbon atom in the molecule. This can occur at different types of carbon atoms, including sp, sp2, and sp3 carbons. The reaction can be accomplished through various methods, including Minisci-type radical chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be analyzed using various techniques. These properties, such as hardness, topography, and hydrophilicity, can influence the compound’s interaction with biological systems.

Mechanism of Action

The mechanism of action of a compound depends on its chemical structure and the biological system it interacts with. For example, difluoromethylornithine, a related compound, is known to inhibit ornithine decarboxylase, an enzyme involved in polyamine biosynthesis.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and the precautions to take when handling it. It’s important to avoid dust formation, breathing in mist, gas or vapors, and contact with skin and eyes.

Future Directions

The field of difluoromethylation is rapidly advancing, with new reagents and methods being developed. These advances could lead to the synthesis of new compounds with potential applications in various areas, including pharmaceuticals and materials science.